![molecular formula C9H11Cl2NO2 B1358513 2-{[(4-Chlorophenyl)methyl]amino}acetic acid hydrochloride CAS No. 90562-54-2](/img/structure/B1358513.png)
2-{[(4-Chlorophenyl)methyl]amino}acetic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
- 2-{[(4-Chlorophenyl)methyl]amino}acetic acid hydrochloride has been utilized in various synthesis processes. For instance, Wang Guo-hua (2008) explored its use in the optimized synthesis of methyl(+)-alpha-amino(2-chlorophenyl)acetate hydrochloride, highlighting the reaction conditions that yield a high total yield of 98% (Wang Guo-hua, 2008).
Pharmaceutical Applications
- The compound has been utilized in the synthesis of important pharmaceutical agents. Hu Jia-peng (2012) reported its use in an improved synthesis process for Clopidogrel Sulfate, a medication used to prevent blood clots (Hu Jia-peng, 2012).
Antimicrobial Applications
- The antimicrobial potential of derivatives of this compound has been studied. P. Sah et al. (2014) synthesized formazans from a Mannich base derivative, demonstrating moderate antimicrobial activity against various bacterial and fungal strains (P. Sah, Pratibha Bidawat, M. Seth, Chandra Prakash Gharu, 2014).
Anticancer Research
- There is growing interest in the use of this compound's derivatives in anticancer research. S. E. Rayes et al. (2019) synthesized a series of compounds based on this structure, showing potential as histone deacetylase inhibitors (HDACIs) with anticancer activity (S. E. Rayes, A. Aboelmagd, M. Gomaa, I. Ali, Walid Fathalla, 2019).
Analytical Chemistry Applications
- The compound has also been used in analytical chemistry. C. Vaccher et al. (1991) developed a method for the chiral resolution of 4-amino-3-(4-chlorophenyl)butyric acid isomers, showcasing the compound's utility in chromatographic processes (C. Vaccher, P. Berthelot, N. Flouquet, M. Debaert, 1991).
properties
IUPAC Name |
2-[(4-chlorophenyl)methylamino]acetic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2.ClH/c10-8-3-1-7(2-4-8)5-11-6-9(12)13;/h1-4,11H,5-6H2,(H,12,13);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCCFLKCGJPXDF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNCC(=O)O)Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Cl2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30637247 |
Source
|
Record name | N-[(4-Chlorophenyl)methyl]glycine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30637247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-Chlorophenyl)methyl]amino}acetic acid hydrochloride | |
CAS RN |
90562-54-2 |
Source
|
Record name | NSC181506 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=181506 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC52851 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=52851 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-[(4-Chlorophenyl)methyl]glycine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30637247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.